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Compound of Interest

Compound Name: Lcz696

Cat. No.: B16079192

Get Quote

This document provides essential safety and logistical information for the proper disposal of

Lcz696, an investigational compound also known as Sacubitril/valsartan. The following

procedures are designed for researchers, scientists, and drug development professionals to

ensure safe handling and compliance with environmental regulations.

Regulatory Framework
The disposal of pharmaceutical waste, including investigational drugs like Lcz696, is regulated

by multiple agencies. In the United States, key regulations are established by the

Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act

(RCRA) and its recent amendments, such as Subpart P, which sets specific management

standards for hazardous waste pharmaceuticals in healthcare settings.[1][2][3] The Drug

Enforcement Administration (DEA) also has specific rules for the disposal of controlled

substances, although Lcz696 is not currently scheduled as a controlled substance.[1][4] All

disposal activities must comply with federal, state, and local regulations.[5]

Waste Characterization and Segregation
Before disposal, it is crucial to characterize the waste. As an investigational drug, Lcz696 and

its associated materials should be managed as hazardous waste unless determined otherwise
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by an environmental professional. This ensures the highest level of safety and compliance.

Proper segregation is the first step in the disposal process. Do not mix Lcz696 waste with

regular trash, biohazardous waste (unless it is also contaminated with a biohazard), or sewer it

down the drain.[2][4][6]

Table 1: Pharmaceutical Waste Container Guide

Waste Type Container Color Description

RCRA Hazardous

Pharmaceutical Waste
Black

For characteristic or listed

hazardous pharmaceuticals

(e.g., P- and U-listed drugs).

All investigational drugs should

be managed this way by

default.[7]

Non-Hazardous

Pharmaceutical Waste
Blue or White

For expired or unused non-

hazardous, non-controlled

medications that cannot be

returned.[7]

Trace Chemotherapy Waste Yellow

For items with trace amounts

of chemotherapy agents (e.g.,

empty vials, syringes, PPE).

Sharps Waste Red

For used needles, syringes,

and other sharps that are not

contaminated with hazardous

pharmaceuticals.[7]

Step-by-Step Disposal Protocol for Lcz696
The following protocol outlines the procedure for the disposal of Lcz696 from a research or

laboratory setting. This guidance applies to unused bulk compounds, expired formulations, and

contaminated lab materials.

Personnel Training: All personnel handling Lcz696 waste must be current on institutional

Chemical Waste Management training.[8]
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Step 1: Container Selection and Preparation

Select a compatible container designated for hazardous chemical waste, typically a black

container provided by your institution's Environmental Health and Safety (EHS) department.

[8]

The container must be in good condition, leak-proof, and have a secure, tight-fitting lid.[6]

Do not dispose of Lcz696 in its original packaging (e.g., vials, bottles) directly into the final

disposal drum without first placing it in the designated hazardous waste container.[8]

Step 2: Labeling the Waste Container

Request official "HAZARDOUS WASTE" labels from your EHS department; no other labels

are acceptable.[8]

Attach the label to the container before adding any waste.

Complete the label with the following information[8]:

Principal Investigator (PI) Name

Laboratory location (Building and Room Number)

Contact phone number

Chemical contents: List "Lcz696 (Sacubitril/valsartan)" and any other chemical

constituents. Do not use abbreviations.

Approximate concentrations/percentages.

Step 3: Accumulating Waste

Place all Lcz696 waste, including contaminated personal protective equipment (PPE), weigh

boats, and wipes, directly into the labeled hazardous waste container.

Keep the container closed at all times except when adding waste.[6]
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Store the container in a designated Satellite Accumulation Area (SAA).[8]

The SAA must be at or near the point of generation and under the control of the operator. It

should be in a secondary containment tub to prevent spills.[6][8]

Step 4: Requesting Disposal

Once the container is full or the project concludes, initiate the disposal process by submitting

a chemical waste disposal request to your institution's EHS office.[8]

EHS professionals will then collect the waste for transport to a licensed Treatment, Storage,

and Disposal Facility (TSDF).[9]

Step 5: Final Disposition

The standard and required method for disposing of hazardous pharmaceutical waste is high-

temperature incineration at a permitted hazardous waste facility.[2][4][10][11] This process

ensures the complete destruction of the active pharmaceutical ingredient.[10]

A certificate of destruction should be maintained as part of the laboratory's records.[9][10]

Experimental Workflow Visualization
The following diagram illustrates the decision-making and operational workflow for the proper

disposal of Lcz696 in a laboratory setting.
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Caption: Workflow for the compliant disposal of Lcz696 investigational drug waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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